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Compound of Interest

Compound Name: Allyl-d5 alcohol

Cat. No.: B011090

For Researchers, Scientists, and Drug Development Professionals

Deuterated allyl alcohol (CsHDsO), a stable isotope-labeled version of allyl alcohol, is a
valuable tool in mechanistic studies, environmental analysis, and as a reference material in
various research applications.[1][2] While the replacement of hydrogen with deuterium atoms
can alter metabolic rates, the general toxicological and hazardous properties are considered to
be similar to its non-deuterated counterpart.[1] This guide provides a comprehensive overview
of the safety and handling precautions for deuterated allyl alcohol, drawing upon data for allyl
alcohol.

Hazard Identification and Classification

Deuterated allyl alcohol should be handled with the same level of caution as allyl alcohol, which
is classified as a highly hazardous substance. It is a highly flammable liquid and vapor, and is
toxic if swallowed, inhaled, or in contact with skin.[3][4] It can cause serious eye irritation, skin
irritation, and may cause respiratory irritation.[3][4] Furthermore, it is very toxic to aquatic life,
with long-lasting effects.[4]

GHS Classification:
o Flammable Liquids: Category 2[3]

» Acute Toxicity, Oral: Category 3[3]
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o Acute Toxicity, Dermal: Category 1 or 3[3][5]

« Acute Toxicity, Inhalation: Category 2 or 3[3][5]

o Skin Corrosion/Irritation: Category 2[3]

e Serious Eye Damage/Eye Irritation: Category 2/2A[3][5]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[3]
e Acute Aquatic Toxicity: Category 1[3]

o Chronic Aquatic Toxicity: Category 3[5]

Quantitative Safety Data

The following tables summarize key quantitative safety data for allyl alcohol. This data should
be used as a reference for handling deuterated allyl alcohol.

Table 1: Toxicological Data

Parameter Species Route Value Reference
LD50 Rat Oral 70 - 105 mg/kg [6]
LC50 Rat Inhalation 76 ppm (8 hours)  [3][6]
) 1060 ppm (1
LC50 Rat Inhalation [6]
hour)

Table 2: Occupational Exposure Limits
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Organization Limit Value Notes

OSHA PEL (8-hr TWA) 2 ppm

NIOSH REL (10-hr TWA) 2 ppm

NIOSH STEL (15-min) 4 ppm

ACGIH TLV (8-hr TWA) 0.5 ppm [7]
Table 3: Physical and Flammability Data

Property Value Reference

Flash Point 70 °F (21 °C) [8]

Molecular Weight 63.11 g/mol [4]

Appearance Clear, colorless liquid [8]

Odor Pungent, mustard-like [8]

Experimental Protocols and Handling Procedures

Given its hazardous nature, strict adherence to safety protocols is mandatory when working

with deuterated allyl alcohol.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[3]

» Skin Protection: Handle with chemical-resistant gloves (e.qg., nitrile) and wear protective

clothing to prevent skin exposure.[1][3]

e Respiratory Protection: All work should be conducted in a certified chemical fume hood.[1] If

there is a risk of inhalation, a NIOSH-approved respirator with an appropriate cartridge

should be used.[9]

Engineering Controls
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o Work in a well-ventilated area, preferably a chemical fume hood, to minimize vapor
inhalation.[1]

» Use explosion-proof electrical, ventilating, and lighting equipment.[9][10]

o Ensure an eyewash station and safety shower are readily accessible.[9]

Safe Storage

e Store in a cool, dry, and well-ventilated place away from heat, sparks, open flames, and
other ignition sources.[3][10]

o Keep containers tightly closed and sealed.[3][10]

o Store separately from incompatible materials such as strong oxidizing agents, acids, and
alkali metals.[9][10]

e The storage area should be locked up or accessible only to authorized personnel.

Spill and Leak Procedures

 In case of a spill, evacuate the area and remove all ignition sources.[3]

o Wear complete personal protective equipment, including a self-contained breathing
apparatus.[7]

» Contain the spill using a non-combustible absorbent material like sand or earth.[7]
e Collect the absorbed material into a sealable container for disposal.[7]

¢ Do not let the chemical enter drains or waterways.[3]

Waste Disposal

o Dispose of waste in accordance with local, state, and federal regulations.[9]

o Contaminated materials and empty containers should be treated as hazardous waste.

First Aid Measures
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 Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration and seek immediate medical attention.[9][11]

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15-20 minutes. Seek immediate medical attention.[10]
[11]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[9][11]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention. Never give anything by mouth to an unconscious person.[3][11]

Visualized Safe Handling Workflow

The following diagram illustrates the key stages and precautions for the safe handling of
deuterated allyl alcohol in a research setting.
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Caption: Safe handling workflow for deuterated allyl alcohol.
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Conclusion

Deuterated allyl alcohol is a critical reagent for specialized research, but its handling demands
the utmost respect for safety protocols due to its high toxicity and flammability. By implementing
robust engineering controls, consistent use of appropriate personal protective equipment, and
adherence to the procedural guidelines outlined in this document, researchers can mitigate the
risks associated with its use. Always consult the most recent Safety Data Sheet (SDS) from the
supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Allyl-d5 alcohol | 102910-30-5 | Benchchem [benchchem.com]

[ ]
N
>
<
D
(@]
o
>0
=]
—~~
o
o
-
(o]
3
S
N
3
(@]
~
3
=1
=
3
0]
~—+
-0
Q
>
=k
]
0
Q
3
O
=.
o
(@]
D
o
o
~—+
(@]
o
(]
o
Q
(o
Q
2
()
=
®
O
—
=

10285-1.2 [isotope.com]

3. cdhfinechemical.com [cdhfinechemical.com]

..............

e 5. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

e 6. hhpprtv.ornl.gov [hhpprtv.ornl.gov]

e 7.1CSC 0095 - ALLYL ALCOHOL [chemicalsafety.ilo.org]

o 8. Allyl Alcohol | C3H60 | CID 7858 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 9. fishersci.com [fishersci.com]

e 10. Learn About the Application and Storage of Allyl Alcohol - Nanjing Chemical Material
Corp. [njchm.com]

e 11. nj.gov [nj.gov]

¢ To cite this document: BenchChem. [A Technical Guide to the Safe Handling of Deuterated
Allyl Alcohol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b011090#safety-and-handling-precautions-for-
deuterated-allyl-alcohol]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b011090?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b011090
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/allyl-alcohol-d5-2-mg-ml-in-methanol-dlm-10285-1-2
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/allyl-alcohol-d5-2-mg-ml-in-methanol-dlm-10285-1-2
https://www.cdhfinechemical.com/images/product/msds/37_1655486990_AllylAlcohol-CASNO-107-18-6-MSDS.pdf
https://isotope.com/allyl-alcohol-d5-dlm-10285-group
https://labchem-wako.fujifilm.com/sds/W01W0101-0134JGHEEN.pdf
https://hhpprtv.ornl.gov/issue_papers/AllylAlcohol.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0095
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-alcohol
https://www.fishersci.com/store/msds?partNumber=AC102862500&productDescription=ALLYL+ALCOHOL+EXTR+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.njchm.com/learn-about-the-application-and-storage-of-allyl-alcohol.html
https://www.njchm.com/learn-about-the-application-and-storage-of-allyl-alcohol.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0036.pdf
https://www.benchchem.com/product/b011090#safety-and-handling-precautions-for-deuterated-allyl-alcohol
https://www.benchchem.com/product/b011090#safety-and-handling-precautions-for-deuterated-allyl-alcohol
https://www.benchchem.com/product/b011090#safety-and-handling-precautions-for-deuterated-allyl-alcohol
https://www.benchchem.com/product/b011090#safety-and-handling-precautions-for-deuterated-allyl-alcohol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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